Ethyl N-(6-amino-5-chloro-2-pyridyl)carbamate

• Molecular Formula: C8H10ClN3O2
• Molecular Weight: 215.64 g/mol
• IUPAC Name: ethyl N-(6-amino-5-chloropyridin-2-yl)carbamate
• InChI: InChI=1S/C8H10ClN3O2/c1-2-14-8(13)12-6-4-3-5(9)7(10)11-6/h3-4H,2H2,1H3,(H3,10,11,12,13)
• InChI Key: AXUZPGBAPDQQMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC(=C(C=C1)Cl)N

Description

Ethyl N-(6-amino-5-chloro-2-pyridyl)carbamate is a useful research compound. Its molecular formula is C8H10ClN3O2 and its molecular weight is 215.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-chloro-2,6-diaminopyridine (129 g. 0.9 mole) in 1000 ml. of tetrahydrofuran and 250 ml. of water containing sodium bicarbonate (84 g., 1.0 mole) is stirred at 0° C. while adding ethyl chloroformate (114 g. 1.05 mole) dropwise over 1/2 hour. The mixture is stirred at 0° C. over night. The dark solution is filtered through activated carbon and the organic layer of the filtrate is separated, dried and concentrated in vacuo. The residual oil is taken up in ether, washed with 5 N sodium hydroxide and with saturated sodium chloride solution, dried and concentrated in vacuo. A light amber oil (162 g.) which solidifies when triturated in petroleum ether is obtained. The solid is purified by extracting into boiling hexane (10×300 ml) and cooling the extracts to give 131.6 g. of white solid, m.p. 66°-70°.